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Compound of Interest

Compound Name: Alkyne-PEG4-maleimide

Cat. No.: B15621598

Introduction

The conjugation of molecules to antibodies is a cornerstone of modern biological research and
therapeutic development, particularly in the creation of Antibody-Drug Conjugates (ADCs). The
Alkyne-PEG4-Maleimide linker is a heterobifunctional reagent designed to facilitate the
precise, covalent attachment of a terminal alkyne group to an antibody or other thiol-containing
biomolecules.[1][2] This linker leverages two key chemical functionalities: a maleimide group
for reaction with thiols, and a terminal alkyne for subsequent bioorthogonal "click chemistry"
reactions.[1][3][4]

The maleimide group selectively reacts with the sulfhydryl (thiol) groups of cysteine residues on
the antibody, forming a stable thioether bond.[5][6] This reaction is highly efficient and proceeds
under mild physiological conditions (pH 6.5-7.5).[6] The integrated polyethylene glycol (PEG)
spacer, in this case, a PEG4 unit, is a hydrophilic chain that enhances the water solubility of the
entire conjugate, reduces aggregation, and minimizes steric hindrance.[1][2][7] The terminal
alkyne group serves as a versatile chemical handle, enabling the subsequent attachment of
azide-containing molecules—such as cytotoxic drugs, fluorescent dyes, or biotin tags—via a
highly specific and efficient copper-catalyzed (CUAAC) or strain-promoted (SPAAC) alkyne-
azide cycloaddition.[1][8][9]

This two-step labeling strategy provides researchers with significant control over the
conjugation process, enabling the development of well-defined and homogenous antibody
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conjugates for a wide range of applications in targeted therapy, diagnostics, and molecular
imaging.[10][11]

Visualizing the Labeling Process

The following diagrams illustrate the chemical reaction and the general experimental workflow
for labeling an antibody using Alkyne-PEG4-Maleimide.
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Reactants Thiol-Maleimide
Michael Addition
Reduced Antibody (PH 7.0-7.5) p
with free Thiol (-SH) Product

Alkyne-Labeled Antibody

Alkyne-PEG4-Maleimide

Linker Structure

Alkyne—(CH2)2—(0O—CH2CHz2)a—N—Maleimide
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(1. Antibody Preparatior)

egassed Buffer
pH 7.0-7.5

2. Antibody Reduction (Optional)
- Reduce disulfide bonds with TCEP
- Generates free thiols

Add linker in
10-20x molar excess

3. Labeling Reaction
- Add Alkyne-PEG4-Maleimide
- Incubate at RT or 4°C

4. Purification
- Remove excess linker
- (e.g., Gel Filtration, Dialysis)

Final Labeled Conjugate

5. Downstream Application
- Conjugate azide-payload via
Click Chemistry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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